Cas no 35455-60-8 (1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one)

• Product Name: 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one
• CAS No: 35455-60-8
• MF: C₁₀H₉Cl₃O₂
• MW: 267.53626036644
• CID: 5705306
• PubChem ID: 62379931
• Update Time: 2025-05-22

1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS011666426
• 35455-60-8
• EN300-1276676
• SCHEMBL11788268
• 1-(2,3,5-trichloro-6-hydroxyphenyl)butan-1-one
• CID 62379931
• 1-Butanone, 1-(2,3,5-trichloro-6-hydroxyphenyl)-
• 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one

• Inchi： 1S/C10H9Cl3O2/c1-2-3-7(14)8-9(13)5(11)4-6(12)10(8)15/h4,15H,2-3H2,1H3
• InChI Key： GBKMMARMRCVMSQ-UHFFFAOYSA-N
• SMILES： C(C1=C(O)C(Cl)=CC(Cl)=C1Cl)(=O)CCC

Computed Properties

• Exact Mass: 265.966813g/mol
• Monoisotopic Mass: 265.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 327.2±42.0 °C(Predicted)
• pka: 5.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one

Recent Advances in the Study of 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one (CAS: 35455-60-8)

The compound 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one (CAS: 35455-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one, emphasizing its efficient production through multi-step organic reactions involving chlorination and hydroxylation of phenylbutanone derivatives. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest its potential as a lead compound for the development of novel antibiotics.

Additionally, recent research has explored the compound's potential anti-inflammatory and anticancer properties. In vitro assays using human cell lines have shown that 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one can inhibit the production of pro-inflammatory cytokines and induce apoptosis in certain cancer cell types. These effects are believed to be mediated through the modulation of key signaling pathways, including NF-κB and MAPK.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability, to enhance its therapeutic potential. Current efforts are focused on structural modifications and formulation strategies to address these limitations. Furthermore, in vivo studies are needed to validate the compound's efficacy and safety in animal models before progressing to clinical trials.

In conclusion, 1-(2,3,5-Trichloro-6-hydroxyphenyl)butan-1-one (CAS: 35455-60-8) represents a promising candidate for further investigation in the fields of antimicrobial and anticancer drug development. Continued research into its synthesis, biological activity, and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.